Cas no 10383-88-7 (Ethanone-1-13C,1-phenyl-)
Ethanone-1-13C,1-phenyl- structure
Product Name:Ethanone-1-13C,1-phenyl-
CAS No:10383-88-7
MF:C8H8O
MW:121.141177177429
CID:118568
PubChem ID:12196845
Update Time:2025-04-18
Ethanone-1-13C,1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone-1-13C,1-phenyl-
- ACETOPHENONE, [CARBONYL-13C]
- Acetophenone-carbonyl-13C
- 1-phenyl(113C)ethanone
- Acetophenone-alpha-13C, 99 atom % 13C
- Acetophenone-alpha-13C
- 10383-88-7
-
- Inchi: 1S/C8H8O/c1-7(9)8-5-3-2-4-6-8/h2-6H,1H3/i7+1
- InChI Key: KWOLFJPFCHCOCG-CDYZYAPPSA-N
- SMILES: O=[13C](C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 120.05754
- Monoisotopic Mass: 121.060869710g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.039 g/mL at 25 °C
- Melting Point: 19-20 °C(lit.)
- Boiling Point: 202 °C(lit.)
- Flash Point: 180 °F
- Refractive Index: n20/D 1.5325(lit.)
- PSA: 17.07
Ethanone-1-13C,1-phenyl- Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
10383-88-7 (Ethanone-1-13C,1-phenyl-) Related Products
- 643-65-2(3-Methylbenzophenone)
- 34246-54-3(3-Ethylbenzaldehyde)
- 10210-32-9(2-Acetylanthracene)
- 2932-65-2(4-n-Propylacetophenone)
- 93-08-3(2'-Acetonaphthone)
- 611-97-2(4,4'-Dimethylbenzophenone)
- 134-84-9(4-Methylbenzophenone)
- 122-00-9(4'-Methylacetophenone)
- 645-13-6(4'-Isopropylacetophenone)
- 98-86-2(Acetophenone)
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